Benzamide, N-2-propenyl-N-2-propynyl-

• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• IUPAC Name: N-prop-2-enyl-N-prop-2-ynylbenzamide
• InChI: InChI=1S/C13H13NO/c1-3-10-14(11-4-2)13(15)12-8-6-5-7-9-12/h1,4-9H,2,10-11H2
• InChI Key: WNQMTOLCVOWVJE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC#C)C(=O)C1=CC=CC=C1
• CAS No.: 119548-48-0

Description

Benzamide, N-2-propenyl-N-2-propynyl-: is an organic compound with the molecular formula C13H13NO It is a derivative of benzamide, where the amide nitrogen is substituted with both propenyl and propynyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzamide, N-2-propenyl-N-2-propynyl- typically involves the reaction of benzamide with propenyl and propynyl halides in the presence of a base. The reaction conditions often include:

Solvent: Anhydrous solvents like tetrahydrofuran (THF) or dimethylformamide (DMF).

Base: Strong bases such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods: Industrial production methods for Benzamide, N-2-propenyl-N-2-propynyl- are similar to laboratory synthesis but are scaled up. The process involves:

Large-scale reactors: To handle the increased volume of reactants.

Continuous flow systems: To ensure efficient mixing and reaction.

Purification: Techniques such as distillation, crystallization, or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions: Benzamide, N-2-propenyl-N-2-propynyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The propenyl and propynyl groups can undergo substitution reactions with nucleophiles or electrophiles.

Common Reagents and Conditions:

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a catalyst.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

Benzamide, N-2-propenyl-N-2-propynyl- has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Benzamide, N-2-propenyl-N-2-propynyl- involves its interaction with molecular targets such as enzymes or receptors. The compound can:

Inhibit enzyme activity: By binding to the active site or allosteric site of the enzyme.

Modulate receptor function: By acting as an agonist or antagonist at receptor sites.

Pathways involved: The specific pathways depend on the biological target but may include signaling pathways related to inflammation, cell proliferation, or apoptosis.

Comparison with Similar Compounds

Similar Compounds:

• Benzamide, N-2-propynyl-
• Benzamide, N-2-propenyl-
• N-(4-methoxyphenyl)-N-(2-propynyl)benzamide

Comparison:

• Benzamide, N-2-propenyl-N-2-propynyl- is unique due to the presence of both propenyl and propynyl groups, which confer distinct chemical reactivity and biological activity compared to its analogs.
• Benzamide, N-2-propynyl- and Benzamide, N-2-propenyl- have only one substituent group, limiting their versatility in chemical reactions and applications.
• N-(4-methoxyphenyl)-N-(2-propynyl)benzamide has a methoxy group, which can influence its electronic properties and reactivity.

This comprehensive overview highlights the significance of Benzamide, N-2-propenyl-N-2-propynyl- in various scientific and industrial contexts